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Compound of Interest

Compound Name: Impel

Cat. No.: B12776733

Seattle, WA - Impel Pharmaceuticals has developed the Precision Olfactory Delivery (POD®)
technology, a novel intranasal drug delivery system designed to enhance bioavailability by
targeting the vascular-rich upper nasal space.[1][2][3] This region, with its permeable
vasculature, offers the potential for more rapid and consistent drug absorption compared to
traditional nasal sprays that primarily deposit medication in the lower nasal cavity, an area
prone to high variability and lower overall absorption.[1][2] This guide provides a
comprehensive comparison of the bioavailability of drugs delivered via Impel's POD technology
with alternative delivery methods, supported by available experimental data and detailed
methodologies.

Comparative Bioavailability of Impel's Product
Pipeline

Impel's pipeline leverages the POD technology to deliver established drugs for neurological
conditions, aiming to provide non-invasive alternatives with improved pharmacokinetic profiles.

INP104 (Trudhesa®) - Dihydroergotamine (DHE) for
Migraine

Trudhesa®, an approved treatment for acute migraine, delivers DHE to the upper nasal space.
Clinical studies have compared its bioavailability to intravenous (1) DHE and a traditional DHE
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nasal spray (Migranal®).

Table 1: Pharmacokinetic Parameters of Dihydroergotamine (DHE) Formulations

. Absolute
] Cmax Tmax AUCO-inf . o
Formulation Dose . Bioavailabil
(pg/mL) (minutes) (h*pg/mL) .
ity (%)

INP104

1.45 mg ~1301 ~30 ~6275 ~59%
(POD)
IV DHE 1.0 mg - - ~7490 100%
Migranal®

2.0 mg ~299.6 ~47 ~2199 ~15%

(Nasal Spray)

Data compiled from clinical trial results.[4][5][6]

The data indicates that INP104 achieves a maximum plasma concentration (Cmax)
approximately 4.4 times higher and a total drug exposure (AUC) about 3 times greater than the
traditional nasal spray, despite a lower administered dose.[5] Notably, plasma levels of DHE
after INP104 administration were comparable to IV DHE from 30 minutes onwards, suggesting
rapid absorption and sustained levels.[4][5]

INP105 - Olanzapine for Acute Agitation

INP105 is an investigational product delivering a powder formulation of olanzapine for the
treatment of acute agitation. A Phase 1 study (SNAP 101) compared its pharmacokinetics to
intramuscular (IM) and orally-disintegrating tablets (ODT) of olanzapine.

Table 2: Pharmacokinetic Parameters of Olanzapine Formulations
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Relative
Formulation Dose Tmax (minutes) Bioavailability
(AUC)
INP105 (POD) 5 mg, 10 mg, 15 mg ~9.5-15 Similar to IM
Olanzapine IM 5mg, 10 mg ~15-20
) Lower than INP105
Olanzapine ODT 10 mg ~120

and IM

Data from the SNAP 101 study.[7][8][9][10]

Results from the SNAP 101 trial demonstrated that INP105 reached peak plasma levels (Tmax)
faster than both intramuscular and orally-disintegrating olanzapine.[10] The total drug exposure
(AUC) was similar to the intramuscular injection, suggesting comparable bioavailability with a
non-invasive delivery method.[10][11]

INP107 - Levodopa for Parkinson's Disease

INP107 is another of Impel's product candidates utilizing the POD system, in this case for the
delivery of levodopa for Parkinson's disease. As of now, detailed clinical trial data on the
bioavailability of INP107 is not extensively published. However, the development of this product
is part of Impel's strategy to reformulate established CNS drugs to improve their delivery and
efficacy.[4]

Experimental Protocols

While complete, unabridged clinical trial protocols are not publicly available, the following
methodologies are based on published study designs and general practices for bioavailability
and bioequivalence studies of nasally administered drugs.

Bioavailability Study for INP104 (STOP 101 Trial)

The STOP 101 study was a Phase 1, open-label, randomized, single-dose, 3-period, 3-way
crossover study in healthy adult subjects.[5]

o Objective: To compare the pharmacokinetics of INP104 with IV DHE and Migranal®.
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o Study Population: Healthy adult volunteers.

o Study Design: A 3-period crossover design where each subject received a single dose of
INP104 (1.45 mg), IV DHE (1.0 mg), and Migranal® (2.0 mg) in a randomized sequence,
with a washout period between each treatment.

e Pharmacokinetic Sampling: Venous blood samples were collected at pre-specified time
points before and after drug administration to determine the plasma concentrations of DHE
and its major metabolite.

» Bioanalytical Method: Plasma concentrations of DHE were likely measured using a validated
high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS)
method.

o Pharmacokinetic Analysis: Key pharmacokinetic parameters including Cmax, Tmax, and
AUC were calculated from the plasma concentration-time data.

Bioavailability Study for INP105 (SNAP 101 Trial)

The SNAP 101 study was a Phase 1, randomized, double-blind, placebo- and active
comparator-controlled, ascending-dose, 2-way, 2-period, incomplete block, crossover trial.[7][9]

» Objective: To assess the safety, tolerability, pharmacokinetics, and pharmacodynamics of
ascending doses of INP105 compared to IM olanzapine and orally-disintegrating olanzapine
tablets.[9]

o Study Population: Healthy adult volunteers.

» Study Design: A 2-period crossover design. In Period 1 (open-label), subjects received either
IM olanzapine or ODT olanzapine. In Period 2 (double-blind), after a washout period,
subjects received a dose of INP105 or a placebo.[7][8][9] The study was dose-escalating,
with safety and tolerability being monitored between dose groups.[7][9]

e Pharmacokinetic Sampling: Serial blood samples were collected post-dose to determine the
plasma concentrations of olanzapine.
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o Bioanalytical Method: A validated LC-MS/MS method was likely used for the quantification of
olanzapine in plasma.

» Pharmacokinetic Analysis: Cmax, Tmax, and AUC were determined to compare the
bioavailability of the different formulations.

Alternative Intranasal Delivery Technologies

While direct head-to-head comparative bioavailability data is limited, other companies have
developed technologies for upper nasal delivery.

¢ Optinose (Xhance®): This technology uses a bi-directional delivery system where the user
exhales into the device, closing the soft palate and allowing the medication to be delivered to
the high and deep regions of the nasal cavity. It is primarily used for locally acting drugs like
fluticasone for chronic sinusitis.

» Kurve Technology (ViaNase™): This electronic atomizer creates a vortex of nebulized
particles to target the upper nasal cavity. It has been used in clinical studies for the delivery
of insulin to the central nervous system.[12]

A key differentiator of the POD system is its use of a propellant for a narrow, targeted plume of
drug, which is a passive delivery method not requiring patient coordination of breathing.[4][6]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action of the drugs delivered by the POD technology and the
workflow of a typical bioavailability study, the following diagrams are provided.
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Caption: Dihydroergotamine (DHE) acts as an agonist on presynaptic 5-HT1B/1D receptors,
inhibiting the release of CGRP and thereby reducing vasodilation and pain signaling associated
with migraine.[13][14][15][16][17][18]
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Caption: Olanzapine acts as an antagonist at dopamine D2 and serotonin 5-HT2A receptors,
modulating neurotransmission to alleviate symptoms of agitation.[16][19][20][21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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